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Compound of Interest

Compound Name: 3-Benzoylbenzaldehyde
CAS No.: 71856-95-6
Cat. No.: B7848564
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Benzoylbenzaldehyde, a
significant chemical intermediate. While a definitive CAS Registry Number for this compound is
not readily available in major chemical databases, its existence and synthesis are documented.
This guide compiles the available information on its identification, properties, and synthesis.

Chemical Identification and Synonyms

3-Benzoylbenzaldehyde, with the PubChem Compound ID (CID) of 13020168, is also known

by its IUPAC name, (3-formylphenyl)(phenyl)methanone. Due to the absence of a specific CAS
number, it is crucial to refer to its systematic name and PubChem identifier to ensure accurate

identification.

Table 1: Compound Identification

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7848564?utm_src=pdf-interest
https://www.benchchem.com/product/b7848564?utm_src=pdf-body
https://www.benchchem.com/product/b7848564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7848564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Note: A CAS Registry Number for 3-Benzoylbenzaldehyde could not be definitively identified
from publicly available databases at the time of this publication.

Physicochemical Properties

Quantitative data regarding the specific physicochemical properties of 3-
Benzoylbenzaldehyde is limited. However, based on its structure, certain properties can be
inferred. A documented synthesis of the compound provides a boiling point under reduced
pressure.

Table 2: Physicochemical Data
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Experimental Protocols
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Synthesis of 3-Benzoylbenzaldehyde

A documented method for the synthesis of 3-Benzoylbenzaldehyde involves the oxidation of
3-benzoylbenzyl alcohol.[2]

Protocol:

» Dissolve 2.0 g of 3-benzoylbenzyl alcohol in 10 mL of acetone.
e Maintain the temperature of the solution between 15-20 °C.

e Add chromic acid solution dropwise to the stirred solution.

o Continue stirring for 5 minutes after the addition is complete.

e Add 50 mL of water to the reaction mixture.

o Extract the aqueous mixture with ether.

e Wash the ethereal solution sequentially with saturated sodium carbonate (Na2CO3) solution
and saturated sodium chloride (NaCl) solution.

e Dry the organic layer over anhydrous sodium sulfate (Na2S04).
o Evaporate the solvent.

 Purify the resulting product by distillation at 160-170 °C under a pressure of 0.08 mmHg to
yield 1.1 g of 3-Benzoylbenzaldehyde.

Logical Relationships in Synthesis

The synthesis of 3-Benzoylbenzaldehyde follows a straightforward oxidation pathway. The
logical flow of this process is illustrated below.
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Caption: Workflow for the synthesis of 3-Benzoylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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